1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene

• IUPAC Name: 1-fluoro-4-[2-(3-methoxyphenoxy)ethoxy]benzene
• InChI: InChI=1S/C15H15FO3/c1-17-14-3-2-4-15(11-14)19-10-9-18-13-7-5-12(16)6-8-13/h2-8,11H,9-10H2,1H3
• InChI Key: YRUKZZHJRSEDKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCOC2=CC=C(C=C2)F
• Molecular Formula: C15H15FO3
• Molecular Weight: 262.28 g/mol

Description

1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene, also known as F13714, is a chemical compound that belongs to the family of benzene derivatives. It has been identified as a potential therapeutic agent for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. F13714 is a highly selective and potent antagonist of the 5-HT6 receptor, which is involved in the regulation of cognitive function and mood.

Mechanism of Action

1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene is a highly selective antagonist of the 5-HT6 receptor, which is a subtype of the serotonin receptor. The 5-HT6 receptor is primarily expressed in the brain, where it is involved in the regulation of cognitive function and mood. By blocking the activity of the 5-HT6 receptor, 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene enhances the release of acetylcholine and dopamine, two neurotransmitters that are important for cognitive function and memory.
Biochemical and Physiological Effects
1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to reduce anxiety and depression-like behaviors in animal models. 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has been found to enhance the release of acetylcholine and dopamine in the brain, which are important neurotransmitters for cognitive function and mood.

Advantages and Limitations for Lab Experiments

1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has several advantages for use in lab experiments. It is a highly selective and potent antagonist of the 5-HT6 receptor, which makes it an ideal tool for studying the role of this receptor in neurological disorders. 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has also been shown to have a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has some limitations, including its low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene. One area of interest is the potential use of 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene in the treatment of other neurological disorders, such as schizophrenia and Huntington's disease. Another area of interest is the development of more potent and selective antagonists of the 5-HT6 receptor, which may have improved therapeutic efficacy. Finally, further studies are needed to elucidate the exact mechanism of action of 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene and its effects on neurotransmitter systems in the brain.

Scientific Research Applications

1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has been extensively studied for its potential therapeutic applications in the treatment of neurological disorders. In preclinical studies, 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. 1-[2-(4-fluorophenoxy)ethoxy]-3-methoxybenzene has also been investigated for its potential use in the treatment of depression and anxiety disorders.